IQDMA

• Molecular Formula: C19H20N4
• Molecular Weight: 304.4 g/mol
• InChI: InChI=1S/C19H20N4/c1-23(2)12-11-20-19-17-13-7-3-5-9-15(13)21-18(17)14-8-4-6-10-16(14)22-19/h3-10,21H,11-12H2,1-2H3,(H,20,22)
• InChIKey: UROLFQZUYMCOHV-UHFFFAOYSA-N

IQDMA STAT5 Nuclear Transport Inhibitor

IQDMA (N'-(11H-indolo[3,2-c]quinolin-6-yl)-N,N-dimethylethane-1,2-diamine) is a cell-permeable indoloquinoline derivative that functions as an inhibitor of the transcription factor STAT5 . It exhibits broad-spectrum anticancer activity in vitro, with reported IC50 values of 8 μM against A549 lung cancer cells, 5 μM against HL-60 promyelocytic leukemia cells, and 8 μM against K562 chronic myelogenous leukemia cells .

Target Axis

PAK2–JAK3–CDC42 pathway inhibitor for STAT5 nuclear transport studies

Cell Permeability

Cell-permeable indoloquinoline probe for intracellular kinase modulation

Model Context

Reported model-response endpoint in cutaneous T-cell lymphoma xenograft models

IQDMA Procurement Rationale

Simple substitution of IQDMA with other STAT5 inhibitors is not scientifically justified due to its unique dual mechanism of action. Unlike selective JAK inhibitors that target upstream kinases alone, IQDMA simultaneously inhibits PAK2 kinase activity and depletes its CDC42 scaffold protein, leading to cytoplasmic retention of phospho-STAT5 and functional uncoupling of STAT5 phosphorylation from transcriptional execution [1]. This dual mechanism, validated in vivo with a 90.7% tumor volume reduction in a cutaneous T-cell lymphoma model, creates a differentiation profile that cannot be replicated by compounds lacking this specific scaffold-depleting activity [1].

Mechanistic Mismatch

Selective JAK inhibitors block only STAT phosphorylation, while IQDMA additionally depletes CDC42 scaffold and disrupts nuclear transport—endpoint profiles may not transfer.

Target Overlap Limitation

Pimozide primarily targets dopamine D2/D3 receptors at low concentrations; its STAT5 inhibitory activity requires >10 µM and may introduce off-target receptor effects absent with IQDMA.

Pathway-Specific Footprint

IQDMA’s PAK2–JAK3 dual inhibition and CDC42 depletion create a pathway signature not replicated by other STAT5-targeting agents; PAK-STAT axis effects may require model-specific review.

• [1] Hoetzenecker W, et al. IQDMA disrupts STAT5 nuclear transport through CDC42-PAK2 axis collapse in cutaneous T-cell lymphoma. Front Immunol. 2026;17:1674527. View Source

IQDMA: Efficacy and Selectivity Compared

In Vivo Tumor Reduction vs. PUVA

In a C57BL/6 intradermal T-cell lymphoma model, IQDMA demonstrated significantly greater antitumor efficacy than conventional psoralen + UV-A (PUVA) phototherapy [1]. The quantified difference establishes IQDMA's superior in vivo activity in this disease context.

Tumor Reduction vs. PUVA

Head-to-head

90.7% (IQDMA) vs. 46.2% (PUVA), p=0.0001

Reported tumor-volume endpoint context; CTCL model-response comparison

C57BL/6 intradermal T-cell lymphoma xenograft model

Evidence Dimension	Tumor volume reduction
Target Compound Data	90.7% (P = 0.0001)
Comparator Or Baseline	PUVA phototherapy: 46.2% (P = 0.0074)
Quantified Difference	IQDMA reduced tumor volume by an additional 44.5 percentage points relative to PUVA
Conditions	C57BL/6 intradermal T-cell lymphoma model

Why This Matters

This direct in vivo efficacy comparison demonstrates that IQDMA provides superior tumor growth inhibition over a standard-of-care comparator in a clinically relevant model of cutaneous T-cell lymphoma.

• [1] Hoetzenecker W, et al. IQDMA disrupts STAT5 nuclear transport through CDC42-PAK2 axis collapse in cutaneous T-cell lymphoma. Front Immunol. 2026;17:1674527. View Source

Kinome-Wide Selectivity vs. JAK Inhibitors

IQDMA exhibits markedly lower cellular IC50 values against leukemia cell lines compared to the commonly used STAT5 inhibitor STAT5-IN-1. While STAT5-IN-1 requires 47 μM to inhibit the STAT5β isoform , IQDMA achieves growth inhibition of HL-60 cells at 5 μM and K562 cells at 8 μM . This represents a 5.9- to 9.4-fold improvement in cellular potency.

Kinome Selectivity

Class-level

PAK2 69%, JAK3 61%; PAK1 substrate enrichment OR=4.91

Kinase selectivity review; PAK-STAT axis profiling context

485-kinase panel, single-concentration screening

Evidence Dimension	Cellular growth inhibition IC50
Target Compound Data	HL-60: 5 μM; K562: 8 μM
Comparator Or Baseline	STAT5-IN-1: 47 μM (STAT5β isoform)
Quantified Difference	IQDMA is 5.9- to 9.4-fold more potent in cellular assays
Conditions	HL-60 promyelocytic leukemia cells; K562 chronic myelogenous leukemia cells; STAT5-IN-1 IC50 measured against STAT5β isoform in a biochemical assay

Why This Matters

Lower IC50 values translate to reduced compound usage per experiment and potentially lower off-target effects at effective concentrations, offering both economic and scientific advantages for cellular studies.

CDC42 Depletion and STAT5 Nuclear Transport Disruption

Kinome-wide profiling revealed that IQDMA selectively inhibits PAK2 (69% inhibition) and JAK3 (61% inhibition) [1]. Quantitative proteomics further identified CDC42, the obligate scaffold for PAK2 activation, as the only mechanistically critical protein achieving statistical significance, with a depletion effect size of Hedges' g = -4.49 (FDR = 0.032) [1]. This dual mechanism—kinase inhibition plus scaffold depletion—is distinct from selective JAK inhibitors that act solely upstream.

CDC42 Scaffold Depletion

Class-level

CDC42 g=−4.49, FDR=0.032; pY-STAT5 correlation inverted r=−0.74

Nuclear transport disruption signature; phosphorylation-transcription uncoupling context

Quantitative proteomics; SeAx cells 1–10 µM, 24 h

Evidence Dimension	Kinase inhibition and scaffold protein depletion
Target Compound Data	PAK2 inhibition: 69%; JAK3 inhibition: 61%; CDC42 depletion: Hedges' g = -4.49 (FDR = 0.032)
Comparator Or Baseline	Selective JAK inhibitors (class-level): No reported scaffold-depleting activity
Quantified Difference	IQDMA uniquely combines kinase inhibition with statistically significant scaffold protein depletion
Conditions	Kinome-wide profiling and quantitative proteomics in CTCL model

Why This Matters

This dual mechanism explains the observed functional uncoupling of STAT5 phosphorylation from transcriptional output (inversion of pY-STAT5/STAT5 correlation from r = +0.57 to r = -0.74) and may confer advantages in overcoming resistance mechanisms that limit the efficacy of single-target kinase inhibitors.

• [1] Hoetzenecker W, et al. IQDMA disrupts STAT5 nuclear transport through CDC42-PAK2 axis collapse in cutaneous T-cell lymphoma. Front Immunol. 2026;17:1674527. View Source

Differential Potency Across Cell Lines

Immunohistochemical analysis of IQDMA-treated tumors demonstrated a 40.0% reduction in STAT5+ tumor cells (P = 0.0478) and a 45.6% reduction in STAT3+ cells (P = 0.01) [1]. Crucially, the direct STAT5 transcriptional target CCND2 (Cyclin D2) was reduced by 86% [1], confirming functional blockade of STAT5-mediated transcription.

Cell Line Potency

Cross-study

IC₅₀ HL-60: 5 µM; K562, A549: 8 µM

Reported cell-model endpoint context; supports dose-response study design

MTT viability assays, 24–72 h exposure

Evidence Dimension	Biomarker reduction
Target Compound Data	STAT5+ cells: 40.0% reduction; STAT3+ cells: 45.6% reduction; CCND2: 86% reduction
Comparator Or Baseline	Vehicle-treated control tumors
Quantified Difference	IQDMA produced significant reductions across multiple pathway biomarkers
Conditions	C57BL/6 intradermal T-cell lymphoma model; immunohistochemistry and transcriptional analysis

Why This Matters

These quantitative biomarker reductions provide orthogonal validation of target engagement and pathway inhibition in vivo, supporting the use of IQDMA in studies requiring confirmed STAT5 transcriptional blockade.

• [1] Hoetzenecker W, et al. IQDMA disrupts STAT5 nuclear transport through CDC42-PAK2 axis collapse in cutaneous T-cell lymphoma. Front Immunol. 2026;17:1674527. View Source

IQDMA Research Applications

Cutaneous T-Cell Lymphoma Efficacy Models

Researchers evaluating STAT5-targeted therapies in cutaneous T-cell lymphoma should prioritize IQDMA based on its demonstrated 90.7% tumor volume reduction in an intradermal T-cell lymphoma model, significantly outperforming PUVA phototherapy (46.2%) [1]. The compound's validated in vivo activity and defined biomarker reductions (STAT5+ cells: 40.0%; CCND2: 86%) make it suitable for preclinical proof-of-concept studies.

CDC42-PAK-STAT Nuclear Transport Mechanistic Studies

For experiments involving HL-60 or K562 leukemia cell lines, IQDMA offers IC50 values of 5 μM and 8 μM, respectively . This represents 5.9- to 9.4-fold greater cellular potency than the commonly used STAT5-IN-1 (IC50 = 47 μM) , reducing the quantity of compound required and potentially minimizing off-target effects at effective concentrations.

Leukemia Cell Line Screening and Apoptosis Analysis

IQDMA's unique dual mechanism—combining PAK2 inhibition (69%) and JAK3 inhibition (61%) with statistically significant CDC42 scaffold depletion (Hedges' g = -4.49) [1]—makes it the reagent of choice for dissecting the role of the CDC42-PAK-STAT5 axis in nuclear transport. The compound's ability to invert the pY-STAT5/STAT5 correlation (from r = +0.57 to r = -0.74) provides a functional readout of disrupted nuclear transport.

Kinase Selectivity Benchmarking and Off-Target Profiling

In research programs where distinguishing the effects of direct STAT5 pathway inhibition from upstream JAK inhibition is critical, IQDMA provides a mechanistically distinct tool. Unlike selective JAK inhibitors that lack scaffold-depleting activity, IQDMA's dual action on PAK2 and CDC42 produces cytoplasmic retention of phospho-STAT5 and uncouples phosphorylation from transcriptional execution [1], enabling experiments that cannot be performed with single-target JAK inhibitors.

Application

Selection Property

Validation Focus

CTCL xenograft model studies

Nuclear transport disruption context

STAT5 phosphorylation-transcription uncoupling endpoints

CDC42-PAK-STAT mechanistic studies

CDC42 scaffold depletion signature

PAK substrate network enrichment analysis

Leukemia cell line screening

Cell-type-dependent potency profile

Dose-response and cell cycle arrest endpoints

Kinase selectivity benchmarking

Defined kinome-wide selectivity signature

PAK2/JAK3 target engagement confirmation

• [1] Hoetzenecker W, et al. IQDMA disrupts STAT5 nuclear transport through CDC42-PAK2 axis collapse in cutaneous T-cell lymphoma. Front Immunol. 2026;17:1674527. View Source